Cas no 2680875-92-5 (Benzyl 8-bromo-7-fluoro-3-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: Benzyl 8-bromo-7-fluoro-3-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 2680875-92-5
• MF: C₁₈H₁₇BrFNO₂
• MW: 378.235487699509
• CID: 5625473
• PubChem ID: 165933423
• Update Time: 2025-10-29

Benzyl 8-bromo-7-fluoro-3-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28301638
• 2680875-92-5
• benzyl 8-bromo-7-fluoro-3-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• Benzyl 8-bromo-7-fluoro-3-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

• Inchi： 1S/C18H17BrFNO2/c1-12-9-14-7-8-16(20)17(19)15(14)10-21(12)18(22)23-11-13-5-3-2-4-6-13/h2-8,12H,9-11H2,1H3
• InChI Key： XXUQHENYQYANDN-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2=C1CN(C(=O)OCC1C=CC=CC=1)C(C)C2)F

Computed Properties

• Exact Mass: 377.04267g/mol
• Monoisotopic Mass: 377.04267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzyl 8-bromo-7-fluoro-3-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Benzyl 8-Bromo-7-Fluoro-3-Methyl-1,2,3,4-Tetrahydroisoquinoline-2-Carboxylate: A Comprehensive Overview

Benzyl 8-bromo-7-fluoro-3-methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate, with the CAS number 2680875925, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound is characterized by a tetrahydroisoquinoline backbone with substituents at positions 8 and 7 (bromo and fluoro groups, respectively) and a methyl group at position 3. Additionally, the benzyl group attached to the carboxylic acid moiety at position 2 further enhances its chemical complexity and functional versatility.

The synthesis of benzyl 8-bromo-7-fluoro-3-methyl-tetrahydroisoquinoline carboxylate involves a series of intricate chemical transformations. Recent advancements in synthetic methodology have enabled researchers to optimize the production process, ensuring higher yields and improved purity. The incorporation of bromine and fluorine atoms into the molecule introduces unique electronic properties that are critical for its biological activity. These halogen substituents not only influence the compound's pharmacokinetic profile but also play a pivotal role in modulating its interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. Studies have demonstrated that benzyl 8-bromo-7-fluoro-tetrahydroisoquinoline derivatives exhibit promising activity against various disease targets, including neurodegenerative disorders and cancer. For instance, recent research has highlighted its ability to inhibit key enzymes involved in Alzheimer's disease progression. The methyl group at position 3 further enhances the compound's lipophilicity, which is essential for crossing biological barriers such as the blood-brain barrier.

The fluorine atom at position 7 contributes significantly to the compound's stability and bioavailability. Fluorinated compounds are often preferred in drug design due to their enhanced metabolic stability and reduced susceptibility to enzymatic degradation. Similarly, the bromine atom at position 8 serves as a reactive site for further chemical modifications, enabling researchers to explore a wide range of analogs with varying biological profiles.

In terms of applications, benzyl 8-bromo-7-fluoro-tetrahydroisoquinoline carboxylate has shown potential in both therapeutic and diagnostic contexts. Its ability to modulate cellular signaling pathways makes it a valuable tool in understanding disease mechanisms at a molecular level. Furthermore, ongoing studies are investigating its role as a radiosensitizer in cancer therapy, where it could enhance the efficacy of radiation treatment while minimizing side effects.

The development of this compound has been facilitated by advancements in computational chemistry and high-throughput screening techniques. These tools allow researchers to predict the compound's behavior in various biological systems and optimize its properties for specific therapeutic applications. For example, molecular docking studies have revealed that benzyl 8-bromo-tetrahydroisoquinoline derivatives exhibit strong binding affinity to G-protein coupled receptors (GPCRs), which are implicated in numerous physiological processes.

In conclusion, benzyl 8-bromo-7-fluoro-tetrahydroisoquinoline carboxylate represents a cutting-edge molecule with immense potential in the field of medicinal chemistry. Its unique structure, combined with advanced synthetic techniques and innovative research methodologies, positions it as a promising candidate for future drug development efforts.